Cas no 2383767-55-1 (1-(3-ethoxy-5-methylphenyl)ethanone)

• Product Name: 1-(3-ethoxy-5-methylphenyl)ethanone
• CAS No: 2383767-55-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6780836
• Update Time: 2025-10-27

1-(3-ethoxy-5-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-5-methylphenyl)ethanone

• Inchi： 1S/C11H14O2/c1-4-13-11-6-8(2)5-10(7-11)9(3)12/h5-7H,4H2,1-3H3
• InChI Key： VFZVEWOCHFWXSP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C(=O)C)C=1)CC

Additional information on 1-(3-ethoxy-5-methylphenyl)ethanone

Comprehensive Guide to 1-(3-ethoxy-5-methylphenyl)ethanone (CAS No. 2383767-55-1): Properties, Applications, and Market Insights

1-(3-ethoxy-5-methylphenyl)ethanone (CAS No. 2383767-55-1) is an organic compound belonging to the class of aromatic ketones. This compound, also known by its systematic name, features a unique molecular structure characterized by an ethoxy group and a methyl group attached to a phenyl ring, with an acetyl group at the para position. Its molecular formula is C₁₁H₁₄O₂, and it is widely recognized for its versatility in synthetic chemistry and industrial applications. Researchers and manufacturers are increasingly interested in this compound due to its potential as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical properties of 1-(3-ethoxy-5-methylphenyl)ethanone make it a valuable building block in organic synthesis. It exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane, while being less soluble in water. The presence of the ethoxy and methyl groups enhances its reactivity, allowing for selective functionalization in various chemical reactions. This compound is often utilized in Friedel-Crafts acylation, condensation reactions, and as a precursor for heterocyclic compounds. Its stability under standard conditions and relatively low toxicity profile further contribute to its appeal in research and industrial settings.

In the pharmaceutical industry, 1-(3-ethoxy-5-methylphenyl)ethanone has garnered attention as a potential intermediate for the development of novel therapeutic agents. Recent studies highlight its role in the synthesis of bioactive molecules targeting inflammation, central nervous system disorders, and metabolic diseases. The compound's structural features align with current trends in drug discovery, where researchers focus on modular and scalable synthetic routes. Additionally, its compatibility with green chemistry principles makes it a candidate for sustainable pharmaceutical manufacturing processes.

The agrochemical sector also benefits from the applications of 1-(3-ethoxy-5-methylphenyl)ethanone. Its derivatives have shown promise as precursors for herbicides, fungicides, and plant growth regulators. With the growing demand for eco-friendly crop protection solutions, this compound's potential to yield low-toxicity, high-efficiency agrochemicals is particularly relevant. Industry experts are exploring its use in next-generation formulations that address resistance issues while minimizing environmental impact.

From a market perspective, the global demand for 1-(3-ethoxy-5-methylphenyl)ethanone is steadily increasing. The compound's CAS No. 2383767-55-1 has become a frequent search term among chemical suppliers, researchers, and procurement specialists. Market analysts attribute this trend to the expansion of the pharmaceutical and agrochemical industries in emerging economies, coupled with advancements in synthetic methodology. Current price trends indicate stable growth, with regional variations depending on production capacity and regulatory frameworks.

Recent innovations in synthetic methodology have further enhanced the accessibility of 1-(3-ethoxy-5-methylphenyl)ethanone. Catalytic processes and flow chemistry techniques have improved yield and purity while reducing energy consumption and waste generation. These developments align with the chemical industry's shift toward sustainable practices and circular economy models. Researchers are particularly interested in metal-catalyzed transformations and biocatalytic approaches that utilize this compound as a starting material.

Quality control and analytical characterization of 1-(3-ethoxy-5-methylphenyl)ethanone are critical aspects of its commercial and research applications. Standard analytical techniques include gas chromatography (GC), high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. The compound typically appears as a white to pale yellow crystalline solid with a characteristic aromatic odor.

Storage and handling recommendations for 1-(3-ethoxy-5-methylphenyl)ethanone emphasize standard laboratory precautions. The compound should be stored in tightly sealed containers under inert atmosphere at room temperature, protected from moisture and direct sunlight. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when handling the pure substance or concentrated solutions.

The future outlook for 1-(3-ethoxy-5-methylphenyl)ethanone (CAS No. 2383767-55-1) appears promising, with potential applications expanding into materials science and specialty chemicals. Its structural versatility makes it a candidate for developing advanced polymers, liquid crystals, and organic electronic materials. As research continues to uncover new synthetic pathways and applications, this compound is poised to maintain its relevance in various high-value chemical sectors.

For researchers and industry professionals seeking detailed technical information about 1-(3-ethoxy-5-methylphenyl)ethanone, reliable sources include chemical databases, patent literature, and specialized publications in organic chemistry. The compound's unique properties and growing application spectrum ensure its continued importance in both academic and industrial contexts, making it a subject of ongoing investigation and commercial interest.